Cas no 520-72-9 (Benzo[b]thiophen-3-ol)

Benzo[b]thiophen-3-ol structure
Benzo[b]thiophen-3-ol structure
Product Name:Benzo[b]thiophen-3-ol
CAS No:520-72-9
MF:C8H6OS
MW:150.197640895844
MDL:MFCD01663546
CID:37979
PubChem ID:10629
Update Time:2025-04-18

Benzo[b]thiophen-3-ol Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophen-3-ol
    • Benzo(b)thiophene-3-ol
    • 1-benzothiophen-3-ol
    • 3-HYDROXYBENZOTHIOPHENE
    • Benzo[b]thiophene-3-ol
    • 3-hydroxybenzo[b]thiophene
    • 3-Hydroxythianaphthene
    • 3-hydroxy-thionaphthene
    • benzo<b>thiophen-3-ol
    • Benzothiophen-3-ol
    • hydroxy benzo[b]thiophene
    • A828913
    • 5-17-04-00188 (Beilstein Handbook Reference)
    • FT-0632278
    • benzothiophen-3-ol;Benzo[b]thiophen-3-ol
    • SCHEMBL276823
    • 520-72-9
    • Thioindoxyl
    • 1-Benzothiophen-3-ol #
    • DTXSID70199970
    • CHEMBL3311419
    • CS-0453212
    • BRN 0114954
    • AKOS003611445
    • DB-011514
    • DTXCID30122461
    • MFCD01663546
    • MDL： MFCD01663546
    • Inchi： 1S/C8H6OS/c9-7-5-10-8-4-2-1-3-6(7)8/h1-5,9H
    • InChI Key： XHQBIYCRFVVHFD-UHFFFAOYSA-N
    • SMILES： S1C=C(C2C=CC=CC1=2)O

Computed Properties

  • Exact Mass: 150.01400
  • Monoisotopic Mass: 150.013936
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.7
  • Topological Polar Surface Area: 48.5

Experimental Properties

  • Color/Form: No data avaiable
  • Density: 1.3±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 301.6°C at 760 mmHg
  • Flash Point: 136.2±20.4 °C
  • Refractive Index: 1.727
  • PSA: 48.47000
  • LogP: 2.60690
  • Vapor Pressure: 0.0±0.7 mmHg at 25°C

Benzo[b]thiophen-3-ol Security Information

Benzo[b]thiophen-3-ol Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Benzo[b]thiophen-3-ol Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:520-72-9)Benzo[b]thiophen-3-ol
Order Number:A828913
Stock Status:in Stock
Quantity:1g/5g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:11
Price ($):377.0/1339.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:520-72-9)Benzo[b]thiophen-3-ol
A828913
Purity:99%/99%
Quantity:1g/5g
Price ($):377.0/1339.0
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